Cas no 1090-82-0 (2-(4-nitrophenyl)-5-phenyl-[1,3,4]oxadiazole)

• Product Name: 2-(4-nitrophenyl)-5-phenyl-[1,3,4]oxadiazole
• CAS No: 1090-82-0
• MF: C₁₄H₉N₃O₃
• MW: 267.239562749863
• CID: 1080512
• PubChem ID: 826997
• Update Time: 2025-04-20

2-(4-nitrophenyl)-5-phenyl-[1,3,4]oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-nitrophenyl)-5-phenyl-[1,3,4]oxadiazole
• 2-(4-nitrophenyl)-5-phenyl-1,3,4-oxadiazole
• 2-(p-nitrophenyl)-5-phenyl-1,3,4-oxadiazole
• 1090-82-0
• STK156132
• SCHEMBL26071703
• 2-phenyl-5-(4-nitrophenyl)-1,3,4-oxadiazole (2k)
• AKOS000733205
• CCG-311410
• DTXSID50356605
• BDBM192668

• Inchi： 1S/C14H9N3O3/c18-17(19)12-8-6-11(7-9-12)14-16-15-13(20-14)10-4-2-1-3-5-10/h1-9H
• InChI Key： CBJSXHPYQDUZOO-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NN=C1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 267.06447
• Monoisotopic Mass: 267.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• PSA: 82.06
• LogP: 3.83500